![molecular formula C18H23N3O2S B5544383 3-(4-methyl-1,3-thiazol-5-yl)-N-(2-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)propanamide](/img/structure/B5544383.png)
3-(4-methyl-1,3-thiazol-5-yl)-N-(2-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-methyl-1,3-thiazol-5-yl)-N-(2-pyridinylmethyl)-N-(tetrahydro-2-furanylmethyl)propanamide is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.15109816 g/mol and the complexity rating of the compound is 410. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthetic Approaches and Chemical Properties
Research has focused on developing efficient synthetic routes for thiazole derivatives, demonstrating the versatility of microwave-assisted synthesis in producing novel compounds with potential biological activities. For instance, microwave-assisted synthesis has been used to create novel pyrido[3,2-f][1,4]thiazepines, offering better yields in shorter times compared to traditional methods. Such synthetic advancements highlight the chemical reactivity and versatility of thiazole derivatives for further applications in medicinal chemistry and materials science (Rasha A. M. Faty, M. Youssef, A. Youssef, 2011).
Biological Activities and Potential Therapeutic Applications
Derivatives of the mentioned compound have been explored for their antimicrobial, anticancer, and enzyme inhibition activities. For example, thiazole derivatives have shown promise in antimicrobial activity against various pathogens, indicating their potential as leads for developing new antimicrobial agents. Additionally, the exploration of these compounds in anticancer research has provided insights into their cytotoxic effects against cancer cell lines, suggesting their utility in designing new anticancer therapies. The synthesis and evaluation of thiazole derivatives for their antimicrobial and cytotoxic activities underscore the ongoing interest in these compounds for therapeutic applications (Sam Dawbaa, A. Evren, Z. Cantürk, L. Yurttaş, 2021).
properties
IUPAC Name |
3-(4-methyl-1,3-thiazol-5-yl)-N-(oxolan-2-ylmethyl)-N-(pyridin-2-ylmethyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2S/c1-14-17(24-13-20-14)7-8-18(22)21(12-16-6-4-10-23-16)11-15-5-2-3-9-19-15/h2-3,5,9,13,16H,4,6-8,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXPYJAFBLCZAHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=N1)CCC(=O)N(CC2CCCO2)CC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.